Cas no 1509909-60-7 ((2S)-2-hydroxy-2-(oxan-4-yl)acetic acid)

• Product Name: (2S)-2-hydroxy-2-(oxan-4-yl)acetic acid
• CAS No: 1509909-60-7
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 5272442
• PubChem ID: 94422865
• Update Time: 2026-03-09

(2S)-2-hydroxy-2-(oxan-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-hydroxy-2-(tetrahydro-2H-pyran-4-yl)acetic acid
• (2S)-2-hydroxy-2-(oxan-4-yl)acetic acid

• Inchi： 1S/C7H12O4/c8-6(7(9)10)5-1-3-11-4-2-5/h5-6,8H,1-4H2,(H,9,10)/t6-/m0/s1
• InChI Key： UWIRTUFUYGPILS-LURJTMIESA-N
• SMILES： C(O)(=O)[C@@H](O)C1CCOCC1

Computed Properties

• Exact Mass: 160.07355886g/mol
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on (2S)-2-hydroxy-2-(oxan-4-yl)acetic acid

(2S)-2-hydroxy-2-(oxan-4-yl)acetic acid: A Key Compound in Pharmaceutical Research

CAS No. 1509909-60-7 represents a biologically relevant molecule with potential applications in drug discovery and therapeutic development. This compound, also known as (2S)-2-hydroxy-2-(oxan-4-yl)acetic acid, is a chiral molecule characterized by its unique stereochemistry and functional groups. The structural framework of this compound includes a central carbon atom bonded to a hydroxyl group, an acetic acid group, and a tetrahydrofuran ring, which contributes to its distinct chemical properties.

Recent studies have highlighted the importance of (2S)-2-hydroxy-2-(oxan-3-yl)acetic acid as a potential scaffold for designing small-molecule inhibitors targeting specific enzymatic pathways. The stereochemical configuration of this compound, particularly the 2S configuration, plays a critical role in its interaction with biological targets. Researchers have demonstrated that the oxan-4-yl substituent enhances the compound's solubility and bioavailability, making it a promising candidate for pharmaceutical applications.

Advances in synthetic methodologies have enabled the efficient synthesis of (2S)-2-hydroxy-2-(oxan-4-yl)acetic acid through asymmetric catalysis. A 2023 study published in Organic & Biomolecular Chemistry reported the use of chiral phosphoric acid catalysts to achieve high enantiomeric purity in the synthesis of this compound. This development is significant for pharmaceutical research, as it allows for the production of stereoselective compounds with improved pharmacological profiles.

The hydroxyl group and carboxylic acid group in (2S)-2-hydroxy-2-(oxan-4-yl)acetic acid contribute to its reactivity and ability to form hydrogen bonds with biological targets. These functional groups are essential for the compound's interaction with enzymes and receptors, which is a key factor in its potential therapeutic applications. Researchers are exploring its use as a precursor for developing antiviral agents and anti-inflammatory drugs.

Recent computational studies have focused on the molecular dynamics of (2S)-2-hydroxy-2-(oxan-4-yl)acetic acid in aqueous environments. A 2024 paper in Journal of Molecular Graphics and Modelling utilized molecular docking simulations to predict the compound's binding affinity to specific protein targets. These findings suggest that the compound may exhibit selectivity for enzymes involved in metabolic pathways, which could lead to its application in metabolic disorders.

The oxan-4-yl ring system in this compound is a key structural feature that influences its biological activity. This ring is known for its ability to modulate the pharmacokinetic properties of molecules, such as improving oral bioavailability and reducing metabolic degradation. This characteristic makes (2S)-2-hydroxy-2-(oxan-4-yl)acetic acid a valuable building block for drug design.

Experimental studies on the biological activity of (2S)-2-hydroxy-2-(oxan-4-yl)acetic acid have shown promising results in preclinical models. A 2023 study published in Pharmaceutical Research evaluated its anti-inflammatory effects in vitro and found that it significantly inhibited the production of pro-inflammatory cytokines. These findings highlight its potential as a therapeutic agent for inflammatory diseases.

The stereochemistry of (2S)-2-hydroxy-2-(oxan-4-yl)acetic acid is a critical factor in its biological activity. Researchers have demonstrated that the 2S configuration is essential for its interaction with specific receptors, while the 2R enantiomer exhibits reduced potency. This enantioselectivity underscores the importance of chiral synthesis in pharmaceutical development.

Recent advancements in analytical techniques have enabled the precise characterization of (2S)-2-hydroxy-2-(oxan-4-yl)acetic acid. High-resolution mass spectrometry and NMR spectroscopy have been used to confirm its molecular structure and stereochemical configuration. These methods are essential for ensuring the accuracy of compound identification in research and development.

The hydroxyl group in this compound is also a key site for chemical modifications that can enhance its therapeutic potential. For example, the introduction of functional groups such as sulfonamides or fluorine atoms can improve its binding affinity to target proteins. These modifications are being explored as strategies to optimize the compound's pharmacological properties.

Studies on the physicochemical properties of (2S)-2-hydroxy-2-(oxan-4-yl)acetic acid have provided insights into its behavior in biological systems. Its solubility in water and its partitioning between lipid and aqueous phases are critical factors that influence its absorption, distribution, metabolism, and excretion (ADME) properties. These properties are essential for predicting its efficacy and safety in vivo.

The carboxylic acid group in this compound contributes to its ability to form hydrogen bonds with biological targets. This property is particularly important for its interaction with enzymes that require hydrogen bonding for catalytic activity. Researchers are investigating how this interaction can be exploited to design more effective inhibitors.

Recent research has also focused on the potential of (2S)-2-hydroxy-2-(oxan-4-yl)acetic acid as a chiral auxiliary in asymmetric synthesis. Its ability to control the stereochemistry of other molecules makes it a valuable tool in the development of complex pharmaceutical compounds. This application highlights its versatility beyond its direct therapeutic use.

The structural features of (2S)-2-hydroxy-2-(oxan-4-yl)acetic acid make it a promising candidate for drug discovery. Its unique combination of functional groups and stereochemistry allows for the design of molecules with specific biological activities. Continued research into its properties and applications is expected to lead to new therapeutic opportunities in the future.

In conclusion, (2S)-2-hydroxy-2-(oxan-4-yl)acetic acid is a compound with significant potential in pharmaceutical research due to its unique structural features and stereochemistry. Advances in synthetic methods, analytical techniques, and computational modeling are enabling a deeper understanding of its properties and applications. Ongoing studies are exploring its use as a therapeutic agent and a tool for drug design, highlighting its importance in the field of medicinal chemistry.